Cas no 30273-42-8 (4-Bromo-2-chloro-6-methylaniline)

• Product Name: 4-Bromo-2-chloro-6-methylaniline
• CAS No: 30273-42-8
• MF: C₇H₇BrClN
• MW: 220.494179964066
• MDL: MFCD00041432
• CID: 53588
• PubChem ID: 24883606
• Update Time: 2025-11-02

4-Bromo-2-chloro-6-methylaniline Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-2-chloro-6-methylaniline
• 2-methyl-4-bromo-6-chloroaniline
• 3-Chlor-5-brom-2-amino-toluol
• 4-Brom-2-chlor-6-methyl-anilin
• 4-bromo-2-chloro-6-methyl-aniline
• 4-bromo-2-chloro-6-methylbenzenamine
• 4-bromo-2-chloro-6-methyl-phenylamine
• 4-Bromo-6-chloro-o-toluidine
• o-Toluidine,4-bromo-6-chloro- (8CI)
• 2-Amino-5-bromo-3-chlorotoluene
• 4-Bromo-2-chloro-6-methylphenylamine
• MFCD00041432
• A876249
• SCHEMBL999991
• 4-Bromo-2-chloro-6-methylaniline, 98%
• DTXSID60377801
• 4-Bromo-2-chloro-6-methylaniline, puriss., 98%
• Benzenamine, 4-bromo-2-chloro-6-methyl-
• EN300-40758
• W-200292
• FT-0617751
• F13683
• AB00999784-01
• AKOS000447133
• PS-7855
• BCP19369
• 30273-42-8
• SB76764
• GEO-00405
• BBL025703
• STL367721

• MDL： MFCD00041432
• Inchi： 1S/C7H7BrClN/c1-4-2-5(8)3-6(9)7(4)10/h2-3H,10H2,1H3
• InChI Key： DIXGIKZIIZRFKE-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=C(C)C=1)N)Cl
• BRN： 2717133

Computed Properties

• Exact Mass: 218.94500
• Monoisotopic Mass: 218.945
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.9
• Topological Polar Surface Area: 26A^2

Experimental Properties

• Color/Form: White or purple solid
• Density: 1.619
• Melting Point: 38-42 °C (lit.)
• Boiling Point: 261.8±35.0 °C at 760 mmHg
• Flash Point: Degrees Fahrenheit:>230°F
  Degrees Celsius:>110°C
  
• Refractive Index: 1.621
• PSA: 26.02000
• LogP: 3.57430
• Solubility: Insoluble in water

4-Bromo-2-chloro-6-methylaniline Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H315-H317-H319-H334-H335
• Warning Statement： P261-P280-P305 + P351 + P338-P342 + P311
• Hazardous Material transportation number：UN2811
• WGK Germany：3
• Hazard Category Code： 36/37/38-42/43
• Safety Instruction： S26-S36/37-S45
• Hazardous Material Identification：
• HazardClass：6.1
• PackingGroup：III
• Safety Term：6.1
• Packing Group：III
• Risk Phrases：R36/37/38; R42/43
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminotoluenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Aminotoluenes
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on 4-Bromo-2-chloro-6-methylaniline

4-Bromo-2-chloro-6-methylaniline (CAS No. 30273-42-8): Properties, Applications, and Market Insights

4-Bromo-2-chloro-6-methylaniline (CAS No. 30273-42-8) is a halogenated aromatic amine with significant importance in organic synthesis and specialty chemical applications. This compound, characterized by its bromine and chlorine substituents on an aniline backbone, serves as a versatile intermediate in pharmaceuticals, agrochemicals, and material science. Its unique structural features make it a valuable building block for synthesizing complex molecules with tailored properties.

The molecular formula of 4-Bromo-2-chloro-6-methylaniline is C₇H₇BrClN, with a molecular weight of 220.49 g/mol. The compound typically appears as a white to light yellow crystalline solid, soluble in organic solvents like ethanol, acetone, and dichloromethane. Its melting point ranges between 80-85°C, and it exhibits moderate stability under standard conditions. Researchers and manufacturers often seek high-purity 4-Bromo-2-chloro-6-methylaniline for precise synthetic applications, emphasizing the need for rigorous quality control during production.

In pharmaceutical research, 4-Bromo-2-chloro-6-methylaniline is frequently employed as a key intermediate in the synthesis of active pharmaceutical ingredients (APIs). Its halogenated structure allows for further functionalization, enabling the creation of compounds with potential biological activity. Recent trends in drug discovery highlight the growing demand for halogenated aniline derivatives, particularly in the development of kinase inhibitors and antimicrobial agents. This aligns with the industry's focus on targeted therapies and personalized medicine.

The agrochemical sector also utilizes 4-Bromo-2-chloro-6-methylaniline CAS 30273-42-8 in the production of crop protection agents. Its structural motifs are found in certain herbicides and pesticides, where the bromine and chlorine atoms contribute to the desired biological activity. With increasing global attention on sustainable agriculture and food security, the demand for efficient and environmentally friendly agrochemicals has risen, positioning this compound as a relevant intermediate in modern formulation development.

Material science applications of 4-Bromo-2-chloro-6-methylaniline include its use in the synthesis of organic electronic materials and specialty polymers. The compound's ability to participate in various coupling reactions makes it valuable for creating conjugated systems with specific optoelectronic properties. This has gained attention in the context of organic light-emitting diodes (OLEDs) and photovoltaic materials, areas experiencing rapid growth due to the push for renewable energy technologies.

From a market perspective, the global supply of 4-Bromo-2-chloro-6-methylaniline has remained stable, with major producers located in Asia, Europe, and North America. Recent supply chain challenges in the chemical industry have prompted manufacturers to reassess their sourcing strategies for such intermediates. Quality specifications, including purity levels (typically ≥98%) and impurity profiles, are critical factors influencing purchasing decisions among end-users.

Environmental and safety considerations for handling 4-Bromo-2-chloro-6-methylaniline follow standard laboratory protocols for aromatic amines. While not classified as highly hazardous, proper personal protective equipment (PPE) including gloves and eye protection is recommended during handling. Storage should be in cool, dry conditions away from strong oxidizers. These precautions align with the chemical industry's increasing emphasis on responsible stewardship and green chemistry principles.

Analytical characterization of 4-Bromo-2-chloro-6-methylaniline 30273-42-8 typically involves techniques such as HPLC, GC-MS, and ¹H NMR spectroscopy. These methods ensure batch-to-batch consistency and verify the absence of undesirable byproducts. Advanced analytical support has become increasingly important as regulatory requirements for chemical intermediates become more stringent worldwide.

Research publications and patent literature reveal ongoing interest in 4-Bromo-2-chloro-6-methylaniline derivatives, particularly in medicinal chemistry and materials science. Recent studies have explored its use in metal-catalyzed cross-coupling reactions, reflecting the broader trend toward more efficient synthetic methodologies. The compound's versatility continues to make it a subject of investigation in academic and industrial laboratories alike.

For purchasers seeking 4-Bromo-2-chloro-6-methylaniline suppliers, important considerations include regulatory compliance documentation, technical support capabilities, and the supplier's track record in delivering consistent quality. Many buyers now prioritize suppliers who can provide comprehensive technical data packages and customized solutions to meet specific application requirements.

The future outlook for 4-Bromo-2-chloro-6-methylaniline appears positive, driven by sustained demand from end-use industries and ongoing research into new applications. As synthetic chemistry advances and new functional materials are developed, this compound is likely to maintain its relevance as a valuable chemical intermediate. Industry observers will continue monitoring developments in halogenated aniline chemistry and their implications for this specific derivative.